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Compound of Interest

Compound Name: Mivacurium

Cat. No.: B034715 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed information on the influence of various anesthetic agents on the

potency and neuromuscular blocking effects of Mivacurium.

Frequently Asked Questions (FAQs)
Q1: How do volatile anesthetic agents like sevoflurane and isoflurane affect the potency of

Mivacurium?

A1: Volatile anesthetic agents, such as sevoflurane and isoflurane, potentiate the

neuromuscular blocking effects of Mivacurium, thereby increasing its potency.[1][2][3][4]

Studies have shown that the dose required to produce 95% suppression of the adductor pollicis

muscle twitch response (ED95) is reduced in the presence of these agents. For instance,

isoflurane and enflurane can decrease the ED50 of Mivacurium by as much as 25%.[2]

Sevoflurane has been shown to slightly enhance the potency of Mivacurium when compared

to intravenous anesthesia with propofol.[1]

Q2: What is the effect of propofol on the potency of Mivacurium?

A2: Total intravenous anesthesia (TIVA) with propofol can also augment the potency of

Mivacurium.[5] Research indicates that the duration of TIVA with propofol is a significant

factor; the potency of Mivacurium is approximately 50% greater after 20 minutes of TIVA with

propofol compared to after five minutes.[5]
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Q3: Do different anesthetic agents alter the onset and duration of action of Mivacurium?

A3: Yes, the choice of anesthetic agent can influence the onset and duration of Mivacurium's

action. While the time to maximum block may not differ significantly between agents like

sevoflurane, isoflurane, and propofol, the recovery times can be prolonged in the presence of

volatile anesthetics.[1] For example, the time to recovery of the train-of-four (TOF) ratio to 0.8 is

longer with sevoflurane and isoflurane compared to propofol.[1] The duration of isoflurane

anesthesia itself can also impact the pharmacodynamics of Mivacurium, with longer exposure

leading to a shorter onset time and longer recovery time.[6]

Q4: Are there differences in Mivacurium infusion requirements when used with different

anesthetics?

A4: Yes, the infusion rate of Mivacurium required to maintain a certain level of neuromuscular

blockade is affected by the concomitant anesthetic agent. For example, the infusion

requirement for Mivacurium may be decreased by as much as 35% to 40% with isoflurane and

enflurane.[2] One study found that while not statistically significant, the mean mivacurium
infusion rate for maintaining T1 at 10% was slightly higher in a propofol group compared to an

isoflurane group.[7]

Troubleshooting Guides
Problem: Observed prolonged neuromuscular blockade with Mivacurium.

Possible Cause 1: Concomitant Anesthetic Agent. Volatile anesthetics like sevoflurane,

isoflurane, and desflurane, as well as prolonged total intravenous anesthesia with propofol,

can potentiate Mivacurium's effects, leading to a longer duration of action.[1][5]

Troubleshooting Step: Review the anesthetic regimen. If a volatile agent was used, be aware

that this will prolong recovery. Consider reducing the Mivacurium dosage or infusion rate in

future experiments under similar anesthetic conditions.

Possible Cause 2: Patient characteristics. Patients homozygous for the atypical plasma

cholinesterase gene are extremely sensitive to Mivacurium, leading to a significantly

prolonged block.[3][8]
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Troubleshooting Step: If an unexpectedly prolonged block occurs, consider genetic

predisposition as a potential factor. Review patient history if available.

Problem: Faster than expected onset of neuromuscular blockade.

Possible Cause: The duration of anesthesia with a volatile agent can influence the onset

time. A longer duration of isoflurane anesthesia (e.g., 30 minutes vs. 10 minutes) can lead to

a shorter onset time for Mivacurium.[6]

Troubleshooting Step: Standardize the duration of anesthetic administration prior to

Mivacurium administration to ensure consistent onset times across experiments.

Data Presentation
Table 1: Potency of Mivacurium (ED50 and ED95) with Different Anesthetic Agents

Anesthetic Agent ED50 (µg/kg) ED95 (µg/kg) Reference

Sevoflurane 42 (35-51) 86 (74-98) [1]

Isoflurane 52 (45-60) 89 (72-110) [1]

Propofol 53 (45-62) 95 (81-112) [1]

Propofol (TIVA for 5

min)
76.7 ± 12.4 146.6 ± 27.6 [5]

Propofol (TIVA for 20

min)
46.7 ± 12.2 101.1 ± 20.2 [5]

Nitrous oxide-fentanyl-

propofol
46.2 (40.2-52.1) 84.2 (80.2-88.1) [9]

Opioid/nitrous

oxide/oxygen
Not specified ~70 [2]

Values in parentheses represent 95% confidence limits. Values with ± represent standard

deviation.

Table 2: Onset and Recovery of Mivacurium (0.2 mg/kg) with Different Anesthetic Agents
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Anesthetic
Agent

Time to
Maximum
Block (min)

Time to
25% T1
Recovery
(min)

Time to
90% T1
Recovery
(min)

Time to
TOF Ratio
0.8
Recovery
(min)

Reference

Sevoflurane 1.6 ± 0.31 20 ± 4.5 33 ± 8.8 40 ± 10.0 [1]

Isoflurane 1.7 ± 0.21 21 ± 3.8 33 ± 6.5 36 ± 8.5 [1]

Propofol 1.6 ± 0.45 18 ± 4.1 28 ± 5.8 29 ± 5.5 [1]

Values are presented as mean ± SD.

Experimental Protocols
Protocol 1: Determination of Mivacurium Potency (ED50 and ED95)

This protocol is based on the methodology described in Lowry et al. (1999).[1]

Patient Preparation: Anesthetize patients with either 66% nitrous oxide in oxygen and 1.5

MAC of sevoflurane or isoflurane, or a propofol infusion.

Neuromuscular Monitoring: Monitor neuromuscular block using mechanomyography of the

adductor pollicis muscle following ulnar nerve stimulation.

Mivacurium Administration: Administer single doses of Mivacurium ranging from 40 to 100

µg/kg.

Dose-Response Curve Construction: Record the maximal twitch depression for each dose

and construct a dose-response curve.

Potency Calculation: Use log-probit analysis to calculate the ED50 and ED95 from the dose-

response curve.
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Caption: Workflow for Determining Mivacurium Potency.
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Caption: Influence of Anesthetics on Mivacurium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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